Cas no 10230-68-9 (1-nitropropan-2-one)

• Product Name: 1-nitropropan-2-one
• CAS No: 10230-68-9
• MF: C₃H₅NO₃
• MW: 103.076700925827
• MDL: MFCD07438003
• CID: 222272
• PubChem ID: 66296
• Update Time: 2025-04-19

1-nitropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-nitro-
• 1-NITROACETONE
• 1-nitropropan-2-one
• NITROACETONE
• 1-Nitro-2-propanone
• 2-Propanone,1-nitro
• nitro-2-propanone
• nitro-acetone
• nitropropanone
• AKOS006239749
• AM86220
• DTXSID90144886
• 10230-68-9
• CS-0440099
• SCHEMBL2441916
• MFCD07438003
• EN300-234114
• SY285532
• A18025
• 1-Nitroacetone #
• propanone, 1-nitro-

• MDL： MFCD07438003
• Inchi： 1S/C3H5NO3/c1-3(5)2-4(6)7/h2H2,1H3
• InChI Key： QCDJOJKIHZQJGX-UHFFFAOYSA-N
• SMILES： O=C(C)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 103.02700
• Monoisotopic Mass: 103.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 92.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.4873 (rough estimate)
• Melting Point: 50.3°C
• Boiling Point: 193.26°C (rough estimate)
• Refractive Index: 1.4940 (estimate)
• PSA: 62.89000
• LogP: 0.37530